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Compound of Interest

Compound Name: 2-Methoxypyridine-4-boronic acid

Cat. No.: B151205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxypyridine-4-boronic acid, a key building block in modern organic synthesis,
particularly in the development of novel pharmaceuticals. This document details its
physicochemical characteristics, outlines relevant experimental protocols for their
determination, and visualizes its primary application in Suzuki-Miyaura cross-coupling
reactions.

Core Physical and Chemical Properties

2-Methoxypyridine-4-boronic acid is a white to light yellow crystalline powder.[1] It is a
versatile boronic acid derivative widely utilized in organic synthesis and medicinal chemistry.[1]
Its molecular structure, incorporating both a methoxy group and a boronic acid moiety on a
pyridine ring, imparts unique reactivity and solubility characteristics.[1]

Quantitative Physicochemical Data

The key physical and chemical properties of 2-Methoxypyridine-4-boronic acid are
summarized in the table below. This data is essential for its handling, application in synthetic
protocols, and for the prediction of its behavior in various chemical environments.
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Property Value Source(s)
CAS Number 762262-09-9 [11[2][3]141[5]116]
Molecular Formula CeHsBNOs [L12141s1e1718l
Molecular Weight 152.94 g/mol [L12141s1e1 718l
Melting Point 210-218°C [1]
Appearance White to light yellow crystalline o

powder
Boiling Point Data not available

Soluble in organic solvents like
N DMSO and methanol.[9] The
Solubility ) [1][97[10]
methoxy group is noted to

enhance its solubility.[1][10]

pKa Data not available

Experimental Protocols

Accurate determination of the physical properties of 2-Methoxypyridine-4-boronic acid is
crucial for its effective use. The following sections detail generalized experimental protocols
that can be employed to measure its key physical characteristics.

Determination of Melting Point

The melting point of 2-Methoxypyridine-4-boronic acid can be determined using a standard
melting point apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

o Sample Preparation: A small, finely powdered sample of 2-Methoxypyridine-4-boronic acid
is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the anticipated melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has transitioned to a liquid is
recorded as the completion of melting. The melting point is reported as this range.

Determination of Solubility

A general gravimetric method can be used to determine the solubility of 2-Methoxypyridine-4-
boronic acid in various solvents.

Methodology:

o Equilibrium Saturation: An excess amount of 2-Methoxypyridine-4-boronic acid is added to
a known volume of the solvent in a sealed container. The mixture is agitated at a constant
temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached and a
saturated solution is formed.

e Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

» Solvent Evaporation: A known volume of the clear, saturated solution is carefully transferred
to a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g.,
using a rotary evaporator or in a vacuum oven at a temperature below the compound's
decomposition point).

o Mass Determination: After complete evaporation of the solvent, the container with the solid
residue is weighed again. The difference in weight gives the mass of the dissolved 2-
Methoxypyridine-4-boronic acid.

o Calculation: The solubility is then calculated and expressed in terms such as g/L or mg/mL.

Application in Suzuki-Miyaura Cross-Coupling

A primary application of 2-Methoxypyridine-4-boronic acid is its use as a coupling partner in
palladium-catalyzed Suzuki-Miyaura reactions to form C-C bonds, which is a cornerstone of

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/product/b151205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

modern pharmaceutical and agrochemical synthesis.[1][10]

Experimental Workflow: Suzuki-Miyaura Coupling

The following diagram illustrates a typical workflow for a Suzuki-Miyaura cross-coupling
reaction utilizing 2-Methoxypyridine-4-boronic acid.

Reaction Setup

Click to download full resolution via product page

A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

This workflow highlights the key stages from combining the reactants under an inert
atmosphere to the final characterization of the purified product. The mild reaction conditions
and functional group tolerance of the Suzuki-Miyaura coupling make it a highly versatile and
widely used method in organic synthesis.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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